Cas no 1235060-78-2 (N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1235060-78-2
• MF: C₁₈H₂₂N₄O₄S
• MW: 390.456682682037
• CID: 5840384
• PubChem ID: 49684508
• Update Time: 2025-06-08

N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• 1235060-78-2
• N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• F5017-1532
• AKOS024490332
• VU0629836-1

• Inchi： 1S/C18H22N4O4S/c23-27(24,15-2-3-16-17(12-15)26-11-10-25-16)21-13-14-4-8-22(9-5-14)18-19-6-1-7-20-18/h1-3,6-7,12,14,21H,4-5,8-11,13H2
• InChI Key： FHVFLMZEHMPVPZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC3CCN(C4=NC=CC=N4)CC3)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 390.13617637g/mol
• Monoisotopic Mass: 390.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Recent Advances in the Study of N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 1235060-78-2)

The compound N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 1235060-78-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of considerable interest for drug development.

One of the key areas of investigation has been the compound's interaction with protein targets, particularly those involved in signal transduction pathways. Structural analyses using X-ray crystallography and molecular docking simulations have revealed that the pyrimidine and piperidine moieties of the molecule play a critical role in binding to active sites, while the benzodioxine-sulfonamide segment contributes to stability and selectivity. These findings have provided valuable insights into the design of more potent and selective analogs, paving the way for further optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific enzymatic activities, with notable effects observed in models of inflammatory and neoplastic diseases. For instance, recent preclinical trials have highlighted its ability to inhibit key kinases involved in cell proliferation and survival, suggesting potential applications in oncology. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, has been confirmed through advanced analytical techniques such as LC-MS/MS and PET imaging.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as off-target effects, potential toxicity, and the need for improved formulation strategies are currently being addressed in ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles, with the aim of advancing this compound into early-phase clinical trials.

In conclusion, N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a compelling candidate for further development in the pharmaceutical industry. Its unique structural attributes and demonstrated biological activities underscore its potential as a therapeutic agent, while ongoing research continues to refine its properties and expand its applications. The integration of computational, biochemical, and pharmacological approaches will be essential in unlocking the full potential of this promising compound.